Cas no 1862634-97-6 (2-(4-Chloro-2-nitrophenyl)propan-2-amine)

• Product Name: 2-(4-Chloro-2-nitrophenyl)propan-2-amine
• CAS No: 1862634-97-6
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6472875
• PubChem ID: 126980280
• Update Time: 2025-05-24

2-(4-Chloro-2-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1862634-97-6
• EN300-1966955
• 2-(4-chloro-2-nitrophenyl)propan-2-amine
• 2-(4-Chloro-2-nitrophenyl)propan-2-amine

• Inchi： 1S/C9H11ClN2O2/c1-9(2,11)7-4-3-6(10)5-8(7)12(13)14/h3-5H,11H2,1-2H3
• InChI Key： OBPOJFJEHXCIBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C(C)(C)N

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(4-Chloro-2-nitrophenyl)propan-2-amine

Comprehensive Guide to 2-(4-Chloro-2-nitrophenyl)propan-2-amine (CAS No. 1862634-97-6): Properties, Applications, and Research Insights

In the realm of specialty chemicals, 2-(4-Chloro-2-nitrophenyl)propan-2-amine (CAS No. 1862634-97-6) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its nitrophenyl and propan-2-amine moieties, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for "CAS 1862634-97-6 supplier" or "2-(4-Chloro-2-nitrophenyl)propan-2-amine synthesis," reflecting its growing demand in niche markets.

The molecular structure of 2-(4-Chloro-2-nitrophenyl)propan-2-amine combines a chloro-substituted aromatic ring with a nitro group, enhancing its reactivity in electrophilic and nucleophilic reactions. This property makes it valuable for designing high-performance materials and bioactive molecules. Recent trends in sustainable chemistry have also spurred interest in "green synthesis of nitrophenyl derivatives," aligning with global efforts to reduce environmental impact. Laboratories frequently inquire about "CAS 1862634-97-6 solubility" or "stability under varying pH conditions," underscoring its practical utility.

From a pharmacological perspective, derivatives of 2-(4-Chloro-2-nitrophenyl)propan-2-amine are explored for their potential in modulating enzymatic pathways. Its nitro group offers redox-active properties, which are pivotal in drug discovery for targeting oxidative stress-related diseases. Queries like "nitrophenylamine analogs in drug development" or "CAS 1862634-97-6 biological activity" dominate academic discussions, highlighting its interdisciplinary relevance. Additionally, computational chemists utilize this compound in QSAR studies to predict molecular interactions.

In agrochemical applications, the compound’s chloro-nitrophenyl scaffold is leveraged to develop novel pesticide intermediates. With rising concerns about food security, searches for "eco-friendly nitrophenyl-based agrochemicals" have surged. Its stability under UV exposure and hydrolytic conditions makes it a candidate for controlled-release formulations, addressing the need for sustainable crop protection solutions.

Analytical characterization of CAS 1862634-97-6 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity for research-grade applications. Industry reports often cite "spectral data for 2-(4-Chloro-2-nitrophenyl)propan-2-amine" as a critical reference for quality control. Furthermore, regulatory compliance with REACH and FDA guidelines is a recurring topic, emphasizing the compound’s safe handling and commercialization.

Emerging innovations include the integration of 2-(4-Chloro-2-nitrophenyl)propan-2-amine into nanomaterial synthesis, particularly for catalytic applications. Searches related to "nitrophenyl-functionalized nanoparticles" reflect this cutting-edge trend. As the scientific community prioritizes green chemistry and circular economy principles, this compound’s role in waste valorization processes is also under investigation.

In summary, 2-(4-Chloro-2-nitrophenyl)propan-2-amine (CAS No. 1862634-97-6) exemplifies the convergence of synthetic versatility and applied research. Its prominence in pharmaceutical intermediates, agrochemical innovation, and material science ensures its continued relevance. For researchers seeking "CAS 1862634-97-6 technical specifications" or "mechanistic studies of nitrophenyl amines," this compound offers a robust platform for discovery and development.